2-(Cyclohex-2-enyl)isoindoline-1,3-dione

• IUPAC Name: 2-cyclohex-2-en-1-ylisoindole-1,3-dione
• InChI: InChI=1S/C14H13NO2/c16-13-11-8-4-5-9-12(11)14(17)15(13)10-6-2-1-3-7-10/h2,4-6,8-10H,1,3,7H2
• InChI Key: HMTXWVRLPMCEGE-UHFFFAOYSA-N
• Canonical SMILES: C1CC=CC(C1)N2C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C14H13NO2
• DSSTOX Substance ID: DTXSID50442118
• Molecular Weight: 227.26 g/mol
• CAS RN: 1541-26-0

Description

2-(Cyclohex-2-enyl)isoindoline-1,3-dione is a chemical compound with the CAS Number: 1541-26-0 and a molecular weight of 227.26. It is a white to yellow solid and its IUPAC name is 2-(2-cyclohexen-1-yl)-1H-isoindole-1,3(2H)-dione.

Molecular Structure Analysis

The linear formula of 2-(Cyclohex-2-enyl)isoindoline-1,3-dione is C14H13NO2. The InChI code is 1S/C14H13NO2/c16-13-11-8-4-5-9-12(11)14(17)15(13)10-6-2-1-3-7-10/h2,4-6,8-10H,1,3,7H2.

Chemical Reactions Analysis

While specific chemical reactions involving 2-(Cyclohex-2-enyl)isoindoline-1,3-dione are not detailed in the retrieved papers, isoindolines and their derivatives have been the subject of various studies due to their diverse biological activities.

Physical And Chemical Properties Analysis

2-(Cyclohex-2-enyl)isoindoline-1,3-dione is a white to yellow solid. It has a molecular weight of 227.26 and its storage temperature is 2-8°C.

Scientific Research Applications

Pharmaceutical Synthesis

Isoindoline-1,3-dione derivatives have shown promise as potential therapeutic agents. Researchers have explored their use in drug development, particularly for conditions like cancer, inflammation, and neurodegenerative diseases. .

Herbicides

Isoindoline-1,3-dione-based compounds exhibit herbicidal activity. Their mode of action often involves inhibiting key enzymes or disrupting essential metabolic pathways in plants. .

Colorants and Dyes

The isoindoline-1,3-dione scaffold can be modified to create vibrant colorants and dyes. .

Polymer Additives

Isoindoline-1,3-dione derivatives find applications as polymer additives. They enhance properties such as UV stability, flame resistance, and mechanical strength. .

Organic Synthesis

The isoindoline-1,3-dione core serves as a versatile building block in organic synthesis. Researchers have developed innovative methodologies to construct complex molecules using this scaffold. .

Photochromic Materials

Isoindoline-1,3-dione derivatives exhibit photochromic behavior—they change color upon exposure to light. This property is valuable for applications like optical switches, sensors, and smart materials. .

Safety and Hazards

The safety information for 2-(Cyclohex-2-enyl)isoindoline-1,3-dione includes hazard statements H302 and H317. Precautionary statements include P280, P305+P351+P338. The signal word is “Warning” and the pictogram is an exclamation mark.

Mechanism of Action

Target of Action

The primary target of 2-(Cyclohex-2-enyl)isoindoline-1,3-dione is the dopamine receptor D2 . This receptor plays a crucial role in the brain’s reward system and is involved in the regulation of mood, motivation, and attention .

Mode of Action

2-(Cyclohex-2-enyl)isoindoline-1,3-dione interacts with the dopamine receptor D2, modulating its activity .

Biochemical Pathways

The compound’s interaction with the dopamine receptor D2 suggests it may affect the dopaminergic pathways in the brain . These pathways are involved in a variety of functions, including motor control, reward, and the release of various hormones .

Pharmacokinetics

In silico analysis suggests that the compound may have favorable pharmacokinetic parameters

Result of Action

It has been suggested that the compound may have potential applications as anantipsychotic agent . Additionally, it may have the capacity to inhibit β-amyloid protein aggregation, suggesting a potential role in the treatment of Alzheimer’s disease .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-(Cyclohex-2-enyl)isoindoline-1,3-dione. For instance, the compound’s stability may be affected by temperature, as it is recommended to be stored at 2-8°C Other factors, such as pH and the presence of other substances, could also potentially influence the compound’s action and efficacy

Synthesis routes and methods

Procedure details

To a solution of 3-bromo-cyclohexene (500 g, 3.12 mmol) in DMF (2000 mL) was added potassium phtalimide (580 g, 3.12 mmol), and the reaction mixture was stirred at room temperature for 30 h. The reaction mixture was diluted with water (1000 mL), extracted with ethyl acetate (3 times), and the combined organic layers were concentrated to give 2-cyclohex-2-enyl-isoindole-1,3-dione (520 g, 2.30 mol) as a gray solid.